Cas no 2229429-16-5 ((2-Methyl-6-nitrophenyl)methanesulfonyl fluoride)

• Product Name: (2-Methyl-6-nitrophenyl)methanesulfonyl fluoride
• CAS No: 2229429-16-5
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• CID: 5599821
• PubChem ID: 165869704
• Update Time: 2023-08-23

(2-Methyl-6-nitrophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• EN300-1989609
• (2-methyl-6-nitrophenyl)methanesulfonyl fluoride
• 2229429-16-5
• (2-Methyl-6-nitrophenyl)methanesulfonyl fluoride

• Inchi： 1S/C8H8FNO4S/c1-6-3-2-4-8(10(11)12)7(6)5-15(9,13)14/h2-4H,5H2,1H3
• InChI Key： LZAQGLISIOZLLW-UHFFFAOYSA-N
• SMILES： S(CC1C(=CC=CC=1C)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 233.01580707g/mol
• Monoisotopic Mass: 233.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.3Ų